Cas no 51244-55-4 (6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one)
51244-55-4 structure
Product Name:6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one
CAS No:51244-55-4
MF:C16H18N4O2
MW:298.339723110199
CID:1571282
PubChem ID:3039783
Update Time:2025-04-21
6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one
- 6-[2-(dimethylamino)ethyl]-3-methyl-4-phenyl-[1,2]oxazolo[3,4-d]pyridazin-7-one
- 6-(2-(Dimethylamino)ethyl)-3-methyl-4-phenylisoxazolo(3,4-d)pyridazin-7(6H)-one
- 51244-55-4
- Isoxazolo(3,4-d)pyridazin-7(6H)-one, 6-(2-(dimethylamino)ethyl)-3-methyl-4-phenyl-
- DTXSID10199252
- BRN 1016982
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- Inchi: 1S/C16H18N4O2/c1-11-13-14(12-7-5-4-6-8-12)17-20(10-9-19(2)3)16(21)15(13)18-22-11/h4-8H,9-10H2,1-3H3
- InChI Key: RNEWTTBMCHTGJQ-UHFFFAOYSA-N
- SMILES: O1C(C)=C2C(C(N(CCN(C)C)N=C2C2C=CC=CC=2)=O)=N1
Computed Properties
- Exact Mass: 298.14314
- Monoisotopic Mass: 298.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.9Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 472.8°C at 760 mmHg
- Flash Point: 239.7°C
- Refractive Index: 1.63
- PSA: 61.94
6-[2-(dimethylamino)ethyl]-3-methyl-4-phenylisoxazolo[3,4-d]pyridazin-7(6H)-one Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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